molecular formula C18H19F3N2 B8790167 1-{Phenyl[3-(trifluoromethyl)phenyl]methyl}piperazine

1-{Phenyl[3-(trifluoromethyl)phenyl]methyl}piperazine

Cat. No.: B8790167
M. Wt: 320.4 g/mol
InChI Key: VOQCGPJENVDOCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-{Phenyl[3-(trifluoromethyl)phenyl]methyl}piperazine is a useful research compound. Its molecular formula is C18H19F3N2 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H19F3N2

Molecular Weight

320.4 g/mol

IUPAC Name

1-[phenyl-[3-(trifluoromethyl)phenyl]methyl]piperazine

InChI

InChI=1S/C18H19F3N2/c19-18(20,21)16-8-4-7-15(13-16)17(14-5-2-1-3-6-14)23-11-9-22-10-12-23/h1-8,13,17,22H,9-12H2

InChI Key

VOQCGPJENVDOCK-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)C(C2=CC=CC=C2)C3=CC(=CC=C3)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of phenyl(3-(trifluoromethyl)phenyl)methanol (10.0 g, 39.6 mmol) in CH2Cl2 (20 mL) was added thionyl chloride (5.78 mL, 79.3 mmol) dropwise at rt. After the addition, the reaction was warmed to 40° C. for 18 h. The solvent was evaporated in vacuo and the residue was dried under vacuum pump for 1 h. The residue was dissolved in CH3CN and added to a solution of piperazine (13.7 g, 159 mmol) in CH3CN and heated to 100° C. for 12 h. The solvent was removed in vacuo, the residue dissolved in CH2Cl2 (150 mL) and washed with 1N NaOH (150 mL). The organic layer was dried with K2CO3 or Na2SO4, filtered, and concentrated. The crude product 1-(phenyl(3-(trifluoromethyl)phenyl)-methyl)piperazine (10.8 g, 85.0% yield) an oil was used without further purification or can be purified by ISCO flash chromatography using 0-15% 2N NH3 methanol solution in CH2Cl2. MS (ESI, pos. ion) m/z: 321.1 (M+1).
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10 g
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20 mL
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13.7 g
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Synthesis routes and methods II

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